Cas no 1335051-77-8 (5-Bromo-3-pyridin-3-ylpyridin-2-amine)

5-Bromo-3-pyridin-3-ylpyridin-2-amine is a brominated bipyridine derivative featuring a pyridin-3-yl substituent at the 3-position and an amino group at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromine atom at the 5-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its rigid bipyridine scaffold contributes to strong binding affinity in target interactions, while the amino group offers a handle for further functionalization. The compound exhibits high purity and stability under standard storage conditions, making it suitable for research and industrial applications.

5-Bromo-3-pyridin-3-ylpyridin-2-amine structure

1335051-77-8 structure

Product Name:5-Bromo-3-pyridin-3-ylpyridin-2-amine

CAS No:1335051-77-8

MF:C₁₀H₈BrN₃

MW:250.094620704651

CID:6033233

PubChem ID:119084821

Update Time:2025-07-02

5-Bromo-3-pyridin-3-ylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-pyridin-3-ylpyridin-2-amine
- [3,3'-Bipyridin]-2-amine, 5-bromo-
- EN300-7455424
- 5-bromo-3-(pyridin-3-yl)pyridin-2-amine
- Z3300762312
- 5-Bromo-[3,3'-bipyridin]-2-amine
- 1335051-77-8
- Inchi： 1S/C10H8BrN3/c11-8-4-9(10(12)14-6-8)7-2-1-3-13-5-7/h1-6H,(H2,12,14)
- InChI Key： SIMQQHUUNNWOQR-UHFFFAOYSA-N
- SMILES： C1(N)=NC=C(Br)C=C1C1=CC=CN=C1

Computed Properties

Exact Mass: 248.99016g/mol
Monoisotopic Mass: 248.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.566±0.06 g/cm3(Predicted)
Boiling Point: 351.3±37.0 °C(Predicted)
pka: 3.21±0.49(Predicted)

5-Bromo-3-pyridin-3-ylpyridin-2-amine Pricemore >>

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